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Part 1: Executive Summary & Strategic Value
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Compound of Interest

4-formyl-5-methyl-1H-pyrrole-2-
Compound Name:
carbonitrile

CAS No.: 728899-33-0

Cat. No.: B12960743

Get Quote

4-Formyl-1-methyl-1H-pyrrole-2-carbonitrile (CAS 119580-81-3) is a high-value heterocyclic
building block characterized by its orthogonal dual-functionality. Possessing both an
electrophilic aldehyde at the C4 position and a reactive nitrile at the C2 position of an N-
methylated pyrrole core, it serves as a critical scaffold in the synthesis of advanced
pharmaceuticals and agrochemicals.

Core Application Focus: Its primary utility lies in the development of Receptor-Interacting
Protein Kinase 1 (RIPK1) inhibitors, a therapeutic class targeting necroptosis and inflammation
in neurodegenerative diseases (e.g., ALS, Alzheimer's) and autoimmune disorders.
Additionally, it is a precursor for novel agrochemical pest control agents where the pyrrole core
mimics natural alkaloids.

Why This Molecule Matters:

o Orthogonal Reactivity: The aldehyde allows for Knoevenagel condensations and reductive
aminations without affecting the nitrile, which can be subsequently transformed into amides,
carboxylic acids, or tetrazoles.
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 Structural Rigidity: The pyrrole ring provides a rigid, planar linker often required for binding in

kinase ATP-pockets.

Part 2: Physicochemical Profile

Table 1: Chemical Identity & Physical Properties

Property

Data

Chemical Name

4-Formyl-1-methyl-1H-pyrrole-2-carbonitrile

1-Methyl-4-formylpyrrole-2-carbonitrile; 4-

Synonyms _
Formyl-1-methylpyrrole-2-carbonitrile

CAS Number 119580-81-3

Molecular Formula C7HsN20

Molecular Weight 134.14 g/mol

Appearance Off-white to light brown solid

Melting Point 98-102 °C (Experimental)

N Soluble in DMSO, Methanol, Dichloromethane;

Solubility ) ]

Sparingly soluble in water
K ~ -3.8 (Conjugate acid of pyrrole nitrogen,
a

P estimated)

SMILES CN1C=C(C=0)C=C1C#N
INChI=1S/C7H6N20/c1-10-4-6(5-11)3-7(10)2-

InChl Key

8/h3-5H,1H3

Part 3: Mechanism of Action & Synthetic Utility

Synthetic Versatility

From an application scientist's perspective, CAS 119580-81-3 is a "linchpin” intermediate. Its

value is derived from the electronic push-pull system created by the electron-donating N-methyl

group and the electron-withdrawing nitrile and formyl groups.
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o C4-Formyl Reactivity: The aldehyde is highly reactive toward nucleophiles. It is frequently
used in reductive amination to attach solubilizing amine tails or in aldol-type condensations
to build fused ring systems.

o C2-Nitrile Stability: The nitrile group is relatively stable under mild reducing conditions used
for the aldehyde, allowing for stepwise synthesis. It typically serves as a "masked" carboxylic
acid or can be converted into a tetrazole bioisostere (common in sartans and kinase
inhibitors) using sodium azide.

Case Study: Synthesis of RIPK1 Inhibitors

In the context of Patent WO2017096301A1, this compound is used to synthesize isoxazolidine-
derived inhibitors. The pyrrole aldehyde undergoes condensation with hydroxylamine
derivatives or active methylene compounds to form the pharmacophore essential for inhibiting
the necroptotic pathway.

Mechanism: The resulting drug molecule binds to the allosteric pocket of RIPK1, stabilizing the
kinase in an inactive conformation (DLG-out), thereby preventing the phosphorylation cascade
that leads to cell death.

Part 4: Experimental Protocols
Protocol A: Synthesis of CAS 119580-81-3 (Vilsmeier-
Haack Route)

Note: This is the standard industrial route for formylating electron-rich heterocycles.
Reagents:

o Starting Material: 1-Methyl-1H-pyrrole-2-carbonitrile (CAS 67287-91-4)

e Reagent: Phosphorus Oxychloride (POCIs)

e Solvent: Dimethylformamide (DMF)

Step-by-Step Workflow:
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Preparation of Vilsmeier Reagent: In a flame-dried flask under Argon, cool DMF (3.0 eq) to
0°C. Dropwise add POCIs (1.2 eq) over 30 minutes. A white precipitate (Vilsmeier salt) may
form. Stir for 30 mins.

Addition: Dissolve 1-Methyl-1H-pyrrole-2-carbonitrile (1.0 eq) in minimal DMF. Add this
solution dropwise to the Vilsmeier reagent at 0°C.

Reaction: Allow the mixture to warm to room temperature, then heat to 60°C for 4 hours.
Monitor by TLC (EtOAc/Hexane 1:3).

Hydrolysis: Pour the reaction mixture onto crushed ice/sodium acetate solution (buffered pH
~5-6). Stir vigorously for 1 hour to hydrolyze the iminium intermediate.

Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over
Na2SO0a4, and concentrate.

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography
(Gradient: 0-40% EtOAc in Hexanes).

Protocol B: Reductive Amination (General Application)

Objective: Derivatization of the C4-aldehyde for library generation.

Dissolve CAS 119580-81-3 (1 mmol) in DCE (Dichloroethane).
Add Amine (1.1 mmol) and Acetic Acid (1.5 eq). Stir for 30 mins.
Add Sodium Triacetoxyborohydride (STAB, 1.5 eq). Stir at RT overnight.

Quench with sat. NaHCOs. Extract with DCM.

Part 5: Visualization of Synthetic Pathways

1-Methyl-1H-pyrrole-2-carbonitrile Formylation Condensation RIPK1 Inhibitors

(Precursor) 0°C to 60°C Hydrolysis w’ (Isoxazolidine derivatives)
\ Iminium Salt (NaOAc/Ice) > 4-Formyl-1-methyl-1H-pyrrole-2-carbonitrile
_______ P Intermediate (CAS 119580-81-3) Derivatization
POCI3/DMF ==~~~ \ Agrochemicals

(Vilsmeier-Haack) (Pest Control)
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Click to download full resolution via product page

Figure 1: Synthesis pathway of CAS 119580-81-3 via Vilsmeier-Haack formylation and its
downstream applications in drug discovery.

Part 6: Safety & Handling (GHS Data)

Signal Word:WARNING

Precautionary

Hazard Class H-Code Hazard Statement
Measures
Wash hands
o ) thoroughly after
Acute Toxicity (Oral) H302 Harmful if swallowed. )
handling.[1] Do not
eat/drink when using.
) o o Wear protective
Skin Irritation H315 Causes skin irritation.

gloves (Nitrile).

Wear eye

_ protection/face shield.
o Causes serious eye _ _
Eye Irritation H319 o [1] Rinse cautiously
irritation.[1] ) .
with water if in eyes.

[1]

Use only outdoors or
May cause respiratory  in a well-ventilated
STOT - SE H335 o _
irritation. area.[1] Avoid

breathing dust.[1]

Handling Protocol:

» Storage: Store at 2-8°C (Refrigerate) under inert atmosphere (Argon/Nitrogen). The
aldehyde is susceptible to oxidation to the carboxylic acid upon prolonged exposure to air.

» Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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